Cas no 223567-74-6 (1-1-(3-Phenylpropyl)piperidin-4-ylmethanamine)

• Product Name: 1-1-(3-Phenylpropyl)piperidin-4-ylmethanamine
• CAS No: 223567-74-6
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• MDL: MFCD08059669
• CID: 1073832
• PubChem ID: 24274905
• Update Time: 2025-04-20

1-1-(3-Phenylpropyl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3-Phenylpropyl)piperidin-4-yl)methanamine
• [1-(3-Phenylpropyl)piperidin-4-yl]methylamine
• 1-[1-(3-phenylpropyl)piperidin-4-yl]methanamine
• ALBB-005765
• CTK7E6749
• MolPort-003-753-027
• SBB047925
• STK500859
• SureCN5365334
• 223567-74-6
• LS-02139
• [1-(3-phenylpropyl)piperidin-4-yl]methanamine
• MFCD08059669
• 1-[1-(3-PHENYLPROPYL)PIPERIDIN-4-YL]METHANAMINE 95%
• AKOS000210816
• DTXSID70640634
• CS-0328295
• 1-[1-(3-phenylpropyl)piperidin-4-yl]methanamine(SALTDATA: FREE)
• SCHEMBL5365334
• 1-1-(3-Phenylpropyl)piperidin-4-ylmethanamine

• MDL： MFCD08059669
• Inchi： 1S/C15H24N2/c16-13-15-8-11-17(12-9-15)10-4-7-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13,16H2
• InChI Key： SUZFQTCBSFEJIG-UHFFFAOYSA-N
• SMILES： N1(CCCC2C=CC=CC=2)CCC(CN)CC1

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines